2-((3-(Furan-2-ylmethyl)-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetonitrile

• IUPAC Name: 2-[[5-(furan-2-ylmethyl)-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C16H10N4O2S2/c17-5-8-23-16-19-12-11-4-1-6-18-14(11)24-13(12)15(21)20(16)9-10-3-2-7-22-10/h1-4,6-7H,8-9H2
• InChI Key: ADLICMYMPJCFQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC3=C2N=C(N(C3=O)CC4=CC=CO4)SCC#N
• Molecular Formula: C16H10N4O2S2
• Molecular Weight: 354.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a furan ring, a pyrimidine ring, and a thieno ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures and functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups and ring structures.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Techniques : Research in the field has focused on developing novel synthetic routes to create heterocyclic compounds with potential biological activity. For example, the synthesis of pyrido[3′,2':4,5]thieno[3,2-d]pyrimidin-4-ones and related derivatives has been explored for their potential antibacterial properties (Kostenko et al., 2008). These methods typically involve the reaction of specific carboxamides with amines or aldehydes to produce compounds with significant staphylococcal activity, indicating a possible route for synthesizing related molecules.

Characterization and Reactivity : The characterization and reactivity of these compounds have been a focal point of research, with studies detailing the chemical structure and potential reactivity pathways. For instance, furan-2-ylmethyl-related derivatives have been synthesized to explore their potential in creating new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b][1,3]thiazine moiety, showcasing the versatility of these compounds in synthesizing complex molecular architectures (Sirakanyan et al., 2015).

Applications in Scientific Research

Antimicrobial and Antitumor Activities : Several derivatives of pyrido[3′,2':4,5]thieno[3,2-d]pyrimidin-4-ones have been evaluated for their antimicrobial and antitumor activities, showing promising results. For example, compounds synthesized from pyridothienopyrimidinones demonstrated good antimicrobial activities comparable to known antibiotics, and some showed potent anticancer activity against various human cancer cell lines (Hafez & El-Gazzar, 2017).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.